Cas no 494799-11-0 (Benzoic acid, 4-iodo-3-[(trifluoroacetyl)amino]-, methyl ester)

• Product name: Benzoic acid, 4-iodo-3-[(trifluoroacetyl)amino]-, methyl ester
• CAS No: 494799-11-0
• MF: C₁₀H₇F₃INO₃
• MW: 373.067165613174
• CID: 1522169
• PubChem ID: 11845889

Benzoic acid, 4-iodo-3-[(trifluoroacetyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-iodo-3-[(trifluoroacetyl)amino]-, methyl ester
• DB-187808
• 4-Iodo-3-(2,2,2-trifluoroacetylamino)benzoic acid methyl ester
• SCHEMBL1173751
• Methyl 3-(2,2,2-trifluoroacetamido)-4-iodobenzoate
• 494799-11-0

• Inchi： InChI=1S/C10H7F3INO3/c1-18-8(16)5-2-3-6(14)7(4-5)15-9(17)10(11,12)13/h2-4H,1H3,(H,15,17)
• InChI Key： DJIMHSXNJBKORQ-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=C(C=C1)I)NC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 372.94181
• Monoisotopic Mass: 372.94228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4